3,4-dimethoxy-N-((1-tosylpyrrolidin-2-yl)methyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[[1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]methyl]benzamide
• InChI: InChI=1S/C21H26N2O5S/c1-15-6-9-18(10-7-15)29(25,26)23-12-4-5-17(23)14-22-21(24)16-8-11-19(27-2)20(13-16)28-3/h6-11,13,17H,4-5,12,14H2,1-3H3,(H,22,24)
• InChI Key: FVYPWNRVZFGXLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC2CNC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol

Description

Synthesis Analysis

This involves detailing the methods and reagents used in the synthesis of the compound. .

Molecular Structure Analysis

This usually involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This could include its reactivity with other compounds, its stability under various conditions, and any catalysts that might affect its reactivity.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, and spectral properties.

Scientific Research Applications

Optical Properties and Stimuli-Responsive Behavior

Compounds structurally similar to 3,4-dimethoxy-N-((1-tosylpyrrolidin-2-yl)methyl)benzamide have been found to exhibit unique optical properties. A study on pyridyl substituted benzamides highlighted their luminescent behavior in solution and solid-state, forming nano-aggregates with enhanced emission (AEE) in aqueous-DMF solution. These compounds also demonstrated mechanochromic properties and displayed multi-stimuli responses, reacting to changes in their environment such as polarity of solvents and mechanical stress (Srivastava et al., 2017).

Synthesis and Structural Studies

The synthesis of related benzamides has been a focus of research, aiming to explore their potential in various fields. For instance, the synthesis of 4,5,8-trimethoxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid, an analogue of the osteoarthritis drug rhein, demonstrates the relevance of methoxy substituted benzamides in pharmaceutical synthesis (Owton et al., 1995). Additionally, the synthesis and characterization of 4-(4,6-dimethoxyl-pyrimidin-2-yl)-3-thiourea carboxylic acid methyl ester highlights the significance of structural studies in understanding the properties and potential applications of these compounds (Ji, 2006).

Mechanism of Action

Target of Action

It is known that the pyrrolidine ring, a key structural component of this compound, is widely used by medicinal chemists to obtain compounds for the treatment of various human diseases . The pyrrolidine ring and its derivatives have been reported to exhibit selectivity towards various biological targets .

Mode of Action

The presence of the pyrrolidine ring and the benzamide moiety suggests that it may interact with its targets through a variety of mechanisms, potentially including hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

Compounds containing the pyrrolidine ring and benzamide moiety have been associated with a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The presence of the pyrrolidine ring and benzamide moiety suggests that it may have favorable pharmacokinetic properties, as these structural features are commonly found in many approved drugs .

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It could also involve studying its effects on human health.

Future Directions

This could involve suggesting further studies to fully understand the compound’s properties, potential uses for the compound, or modifications to the compound that could enhance its properties.